Cas no 5329-79-3 (1-Methylpentylamine)

1-Methylpentylamine Properties

Names and Identifiers

• 1-Methylpentylamine
• 2-Aminohexane
• 2-AMINO-HEXANE HYDROCHLORIDE
• 1-METHYL-N-AMYLAMINE
• 2-hexanamine
• 2-Hexylamine
• Pentylamine,1-methyl
• SEC-HEXYLAMINE
• SCHEMBL105432
• DTXSID60884146
• NS00045937
• 2-Aminohexane hydrochloride
• 5329-79-3
• Pentylamine, 1-methyl-
• NSC-2601
• CHEBI:195543
• FT-0745736
• AI3-16553
• NSC 2601
• AKOS005289344
• hexan-2-amine
• [cyclohexane-1,1-diylbis(methylamine)-N,N][sulphato(2-)-O,O]platinum
• FT-0605140
• 1-methyl-pentylamine
• Q5651237
• 1219802-28-4
• EINECS 226-220-9
• EN300-49678
• NSC2601
• FT-0605310
• (+/-)-2-AMinohexane--d6
• 2-Hexylamine; NSC 2601
• 1-methyl-pentyl-amine
• (2R)-2-hexanamine
• +Expand

• MDL： MFCD00014815
• InChIKey： WGBBUURBHXLGFM-UHFFFAOYSA-N
• Inchi： 1S/C6H15N/c1-3-4-5-6(2)7/h6H,3-5,7H2,1-2H3
• SMILES： CCCCC(C)N

Computed Properties

• Exact Mass: 101.12000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 101.120449
• Heavy Atom Count: 7
• Complexity: 35.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26

Experimental Properties

• LogP: 2.22410
• PSA: 26.02000
• Refractive Index: 1.4200
• Boiling Point: 116°C
• Melting Point: -19°C
• Flash Point: 25.7 °C
• Color/Form: Colorless injection, with ammonia taste
• Solubility: Soluble in water \ ethanol \ ether \ acetone \ ethyl acetate \ aliphatic hydrocarbons, etc
• Density: 0.7630